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Compound of Interest

Compound Name: L-779976

Cat. No.: B1674102

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-779976 is a potent and selective non-peptide agonist of the somatostatin receptor subtype 2
(sst2). Due to its selectivity, L-779976 is a valuable tool for investigating the physiological and
pathophysiological roles of the sst2 receptor, which is implicated in various cellular processes,
including hormone secretion, cell proliferation, and neurotransmission. These application notes
provide a detailed protocol for the preparation of L-779976 stock solutions using dimethyl
sulfoxide (DMSO) as a solvent, ensuring solution integrity and suitability for various in vitro and

in vivo experimental paradigms.

L-779976 and DMSO Properties

A summary of the key chemical and physical properties of L-779976 and DMSO is provided in
the tables below for easy reference.

Table 1: Properties of L-779976
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Property

Value

Chemical Name

N-((2R,3S)-1-((((1R,3S)-3-
(aminomethyl)cyclohexyl)methyl)amino)-3-(1H-
indol-3-yl)-1-oxobutan-2-yl)-4-(2-oxo-2,3-
dihydro-1H-benzo[d]imidazol-1-yl)piperidine-1-

carboxamide

Molecular Formula C33H43N70s3
Molecular Weight 585.75 g/mol
Appearance Typically a powder

Mechanism of Action

Selective agonist for the somatostatin receptor

subtype 2 (sst2)

Table 2: Properties of Dimethyl Sulfoxide (DMSO)

Property Value

Molecular Formula (CHs)2S0
Molecular Weight 78.13 g/mol
Appearance Colorless liquid
Solvent Type Polar aprotic
Melting Point 18.5 °C (65.3 °F)
Boiling Point 189 °C (372 °F)

Key Features

Dissolves a wide range of polar and nonpolar
compounds; miscible with water and many

organic solvents.[1]

Experimental Protocol: Preparation of L-779976

Stock Solution
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This protocol outlines the steps for preparing a concentrated stock solution of L-779976 in
DMSO.

Materials:

L-779976 powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

o Sterile, amber or opaque microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

e Pre-weighing Preparations:

o Ensure the analytical balance is calibrated and level.

o Allow the L-779976 powder to equilibrate to room temperature before opening the
container to prevent condensation.

o Work in a clean, dry environment, preferably in a chemical fume hood.
e Weighing L-779976:
o Tare a sterile, pre-labeled microcentrifuge tube or vial on the analytical balance.

o Carefully weigh the desired amount of L-779976 powder directly into the tube. For
example, to prepare a 10 mM stock solution, you would weigh out 5.8575 mg of L-779976
to be dissolved in 1 mL of DMSO.

¢ Calculating the Required Volume of DMSO:
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o Use the following formula to calculate the volume of DMSO required to achieve the
desired stock concentration:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

Example for a 10 mM stock solution from 1 mg of L-779976:

Mass = 0.001 g

Molecular Weight = 585.75 g/mol

Desired Concentration = 0.010 mol/L

Volume (L) = 0.001 g / (585.75 g/mol x 0.010 mol/L) = 0.0001707 L = 170.7 pL

 Dissolving L-779976 in DMSO:

o Add the calculated volume of anhydrous DMSO to the tube containing the L-779976
powder.

o Cap the tube securely.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but avoid
excessive heat. Visually inspect the solution against a light source to ensure there are no
visible particulates.

o Storage of Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes in sterile, amber or opaque
tubes to minimize freeze-thaw cycles and exposure to light.

o Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-
term storage (months to years). Studies have shown that many compounds in DMSO are
stable for extended periods when stored properly.[2][3]

Table 3: Example Dilutions for a 10 mM L-779976 Stock Solution
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Desired Final

BRI Volume of 10 mM Stock Final Volume
LV lut 10 mL
10uM 10 pL 10 mL
100 pM 100 pL 10 mL
1mM 1mL 10 mL

Note on Determining Solubility: If the exact solubility of a particular batch of L-779976 in DMSO
is unknown, it is recommended to perform a solubility test. Start by adding a small, known
volume of DMSO to a known mass of the compound and incrementally add more solvent while
vortexing until the compound is fully dissolved. This will help determine the maximum practical

stock concentration.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing L-779976 stock solution in DMSO.
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L-779976 Mechanism of Action: sst2 Signaling Pathway
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Caption: Simplified sst2 signaling pathway activated by L-779976.

Safety Precautions

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling L-779976 and DMSO.

o DMSO is an excellent solvent and can facilitate the absorption of other chemicals through
the skin. Handle with care.

o Work in a well-ventilated area, preferably a chemical fume hood, especially when handling
the powder form of L-779976.

o Consult the Safety Data Sheet (SDS) for L-779976 and DMSO for complete safety and
handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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